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Compound of Interest

Compound Name: Toltrazuril sulfoxide

Cat. No.: B118331 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Toltrazuril sulfoxide, a substance used in research and development. Adherence to these

procedures is critical to ensure personnel safety, environmental protection, and regulatory

compliance. This guide is intended for researchers, scientists, and drug development

professionals who handle this compound in a laboratory setting.

I. Immediate Safety and Hazard Information
Toltrazuril sulfoxide is classified as harmful if swallowed, a skin and eye irritant, and may

cause respiratory irritation.[1] It is also recognized as an environmentally hazardous substance,

being very toxic to aquatic life with long-lasting effects.[2][3][4] Therefore, preventing its release

into the environment is of paramount importance.

Personal Protective Equipment (PPE) is mandatory when handling Toltrazuril sulfoxide
waste. This includes, but is not limited to:

Safety goggles with side-shields

Chemical-resistant gloves

A lab coat or other protective clothing

A NIOSH-approved respirator if ventilation is inadequate or if handling dusty material[3]
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In the event of a spill, contain the spillage immediately. For minor spills, clean up promptly,

avoiding contact with skin and eyes. For major spills, evacuate the area and alert emergency

responders.[4]

II. Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including Toltrazuril sulfoxide, is regulated by multiple

federal and state agencies. The primary federal regulation is the Resource Conservation and

Recovery Act (RCRA), managed by the U.S. Environmental Protection Agency (EPA).[5][6]

Some pharmaceutical wastes are considered hazardous waste under RCRA, requiring specific

handling and disposal procedures. Additionally, some states may have more stringent

regulations than federal law.[5] It is crucial to consult with your institution's Environmental

Health and Safety (EHS) department to ensure compliance with all applicable regulations.

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of Toltrazuril
sulfoxide waste from a laboratory setting.

Step 1: Waste Identification and Segregation

Identify all waste streams containing Toltrazuril sulfoxide. This includes pure compound,

contaminated labware (e.g., pipette tips, vials), and solutions.

Segregate Toltrazuril sulfoxide waste from other laboratory waste at the point of

generation.

Do not mix with non-hazardous waste.

Step 2: Waste Collection and Labeling

Use designated, leak-proof, and clearly labeled waste containers.

The container label should include:

The words "Hazardous Waste"

The full chemical name: "Toltrazuril sulfoxide"
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The CAS Number: 69004-15-5

The hazard characteristics (e.g., "Toxic," "Environmental Hazard")

The accumulation start date

Step 3: On-site Storage

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be secure and away from drains or water sources.[1]

Ensure the container is kept closed except when adding waste.

Step 4: Scheduling a Waste Pickup

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Step 5: Off-site Disposal

The EHS department will arrange for a licensed hazardous waste contractor to transport and

dispose of the waste.

The primary method for the disposal of hazardous pharmaceutical waste is incineration at a

permitted treatment facility.[6] This method is recommended to ensure the complete

destruction of the compound.

Under no circumstances should Toltrazuril sulfoxide be disposed of down the drain or in

the regular trash.[2] The EPA has banned the sewering of hazardous waste pharmaceuticals.

[6][7]

IV. Quantitative Data Summary
The following table summarizes key quantitative information related to Toltrazuril sulfoxide.
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Parameter Value Reference

CAS Number 69004-15-5 [1]

Molecular Formula C18H14F3N3O5S [8]

Molecular Weight 441.38 g/mol [8]

UN Number (for transport) 3077 [1]

Transport Hazard Class
9 (Miscellaneous dangerous

substances and articles)
[1]

Packing Group III [1]

V. Experimental Protocols Cited
This document provides procedural guidance for disposal and does not cite specific

experimental protocols for the use of Toltrazuril sulfoxide. For handling and use protocols,

please refer to your laboratory's specific Standard Operating Procedures (SOPs) and the

manufacturer's Safety Data Sheet (SDS).

VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Toltrazuril
sulfoxide waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Toltrazuril sulfoxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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